Cas no 1708380-18-0 (4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile
• CAS No: 1708380-18-0
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 5220443
• Update Time: 2025-11-02

4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C7H8ClN3/c1-2-3-11-5-6(8)7(4-9)10-11/h5H,2-3H2,1H3
• InChI Key： RMLDJYZMCYJQDU-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(Cl)C(C#N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile

4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile (CAS No. 1708380-18-0): A Versatile Chemical Intermediate for Modern Applications

In the dynamic world of heterocyclic chemistry, 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile (CAS No. 1708380-18-0) has emerged as a compound of significant interest to researchers and industrial chemists alike. This pyrazole derivative combines unique structural features that make it valuable for various synthetic applications, particularly in the development of pharmaceutical intermediates and agrochemicals.

The molecular structure of 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile features a chloro-substituted pyrazole ring with a propyl group at the 1-position and a nitrile functionality at the 3-position. This combination of substituents creates multiple reactive sites that can participate in various chemical transformations, making it a versatile building block in organic synthesis. Recent studies highlight its potential in creating novel bioactive compounds, especially in light of growing interest in nitrogen-containing heterocycles for drug discovery.

One of the most searched questions in chemical databases relates to "synthetic routes for pyrazole derivatives," and 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile serves as an excellent example. The compound can be synthesized through cyclocondensation reactions involving hydrazines with appropriate 1,3-dielectrophiles, followed by selective chlorination. Its high purity grade (>98%) makes it particularly suitable for medicinal chemistry applications, where researchers are actively exploring its potential as a precursor for kinase inhibitors and other therapeutic agents.

The physicochemical properties of 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile contribute to its growing popularity. With a molecular weight of 169.61 g/mol and good solubility in common organic solvents, it offers excellent handling characteristics for laboratory use. These properties, combined with its thermal stability, make it particularly valuable for researchers working on high-throughput screening and combinatorial chemistry approaches.

In the context of current research trends, 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile aligns well with the increasing demand for sustainable chemistry solutions. Its potential applications in developing green chemistry protocols have attracted attention, particularly for creating more efficient synthetic pathways with reduced environmental impact. This aspect resonates with the growing number of searches for "eco-friendly chemical intermediates" in scientific literature and patent databases.

The compound's role in material science applications is another area gaining traction. Recent publications have explored its use as a precursor for functional materials, particularly in the development of organic electronic components and coordination polymers. This versatility addresses another frequently searched topic: "multipurpose chemical building blocks for advanced materials."

Quality control aspects of 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile are frequently discussed in technical forums. Proper characterization typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. These analytical methods are crucial for researchers who often search for "characterization techniques for nitrogen heterocycles" when working with such compounds.

From a commercial perspective, the global market for pyrazole derivatives like 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile is experiencing steady growth. Market analysis reports indicate increasing demand from the pharmaceutical sector, particularly in Asia-Pacific regions, where research into novel drug candidates is expanding rapidly. This trend correlates with search engine data showing rising interest in "specialty chemicals for drug development."

Storage and handling recommendations for 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile typically suggest keeping the compound in cool, dry conditions away from strong oxidizers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed, as with any chemical substance. This information addresses common queries about "best practices for handling nitrile-containing compounds" in research settings.

Looking toward future applications, 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile shows promise in emerging fields like catalysis and molecular recognition. Its structural features make it a candidate for developing new ligand systems in coordination chemistry, an area receiving growing attention in academic circles. These potential applications align with increasing searches for "innovative uses of heterocyclic compounds" across scientific databases.

In conclusion, 4-Chloro-1-propyl-1H-pyrazole-3-carbonitrile (CAS No. 1708380-18-0) represents a valuable addition to the toolkit of modern synthetic chemists. Its combination of reactivity, stability, and versatility positions it well for diverse applications ranging from medicinal chemistry to advanced materials development. As research continues to uncover new possibilities for functionalized pyrazoles, this compound is likely to maintain its relevance in both academic and industrial chemistry landscapes.